N-(4-{[3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]amino}phenyl)acetamide

• IUPAC Name: N-[4-[[3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]amino]phenyl]acetamide
• InChI: InChI=1S/C23H23N5O2/c1-14-13-21(26-18-11-9-17(10-12-18)25-16(3)29)28-23(24-14)22(15(2)27-28)19-7-5-6-8-20(19)30-4/h5-13,26H,1-4H3,(H,25,29)
• InChI Key: GQSGXPGXZTVTRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NC3=CC=C(C=C3)NC(=O)C)C)C4=CC=CC=C4OC
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol

Description

N-(4-{[3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]amino}phenyl)acetamide is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related structurally to the compound , has been identified as selective ligands for the translocator protein (18 kDa). These compounds, notably DPA-714 and its derivatives, were synthesized for radiosynthesis with fluorine-18, facilitating in vivo imaging using positron emission tomography (PET). This application underscores the potential of such compounds in neuroimaging, particularly for mapping neuroinflammatory processes in the brain (Dollé et al., 2008).

Anticancer Potential

Derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide, which share a core structure with the compound of interest, have demonstrated anticancer activity. A specific compound showed considerable growth inhibition against eight cancer cell lines, highlighting the potential of these derivatives in cancer treatment research (Al-Sanea et al., 2020).

Antimicrobial Activity

The antimicrobial activity of new heterocyclic compounds incorporating an antipyrine moiety, structurally similar to the target compound, was investigated. These studies reveal the broad potential of such compounds in developing new antimicrobial agents (Bondock et al., 2008).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized. These studies, which include compounds structurally akin to the one , examined their antioxidant activities, indicating potential for these compounds in oxidative stress-related therapeutic applications (Chkirate et al., 2019).